Benzo[f]naphtho[2,1-c]cinnoline

• Molecular Formula: C20H12N2
• Molecular Weight: 280.3 g/mol
• IUPAC Name: 12,13-diazapentacyclo[12.8.0.02,11.03,8.017,22]docosa-1(14),2(11),3,5,7,9,12,15,17,19,21-undecaene
• InChI: InChI=1S/C20H12N2/c1-3-7-15-13(5-1)9-11-17-19(15)20-16-8-4-2-6-14(16)10-12-18(20)22-21-17/h1-12H
• InChI Key: HZBPYQZEQSIEFT-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C=CC3=NN=C4C=CC5=CC=CC=C5C4=C32
• Canonical SMILES: C1=CC=C2C(=C1)C=CC3=C2C4=C(C=CC5=CC=CC=C54)N=N3

Description

Benzo[f]naphtho[2,1-c]cinnoline is a heterocyclic compound that has gained attention in scientific research due to its potential therapeutic applications. This compound is a polycyclic aromatic hydrocarbon that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of benzo[f]naphtho[2,1-c]cinnoline is not fully understood. However, it has been shown to interact with various molecular targets, including DNA, enzymes, and receptors. It has been found to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and transcription. Moreover, it has been shown to bind to the estrogen receptor and inhibit its activity, which may contribute to its anti-cancer effects.
Biochemical and Physiological Effects
Benzo[f]naphtho[2,1-c]cinnoline has been shown to have various biochemical and physiological effects. It has been found to induce apoptosis in cancer cells by activating the intrinsic apoptotic pathway. In addition, it has been shown to inhibit cell proliferation by arresting the cell cycle at the G2/M phase. Moreover, benzo[f]naphtho[2,1-c]cinnoline has been found to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

Benzo[f]naphtho[2,1-c]cinnoline has several advantages for lab experiments. It is easy to synthesize using various methods, and it has been optimized to yield high purity and high yield. In addition, it has been extensively studied for its potential therapeutic applications, which may facilitate its translation to clinical trials. However, there are also some limitations to using benzo[f]naphtho[2,1-c]cinnoline in lab experiments. It has been found to be toxic to normal cells at high concentrations, which may limit its therapeutic window. Moreover, its mechanism of action is not fully understood, which may hinder the development of targeted therapies.

Future Directions

There are several future directions for research on benzo[f]naphtho[2,1-c]cinnoline. Firstly, further studies are needed to elucidate its mechanism of action and molecular targets. This may facilitate the development of targeted therapies and improve its therapeutic window. Secondly, more preclinical studies are needed to evaluate its safety and efficacy in animal models. This may facilitate its translation to clinical trials and ultimately to the clinic. Thirdly, studies are needed to evaluate its potential synergistic effects with other anti-cancer or anti-inflammatory agents. This may enhance its therapeutic efficacy and reduce its toxicity to normal cells.
Conclusion
In conclusion, benzo[f]naphtho[2,1-c]cinnoline is a heterocyclic compound that has gained attention in scientific research due to its potential therapeutic applications. It can be synthesized using various methods, and it has been extensively studied for its anti-cancer, anti-inflammatory, and neuroprotective effects. Its mechanism of action is not fully understood, and further studies are needed to elucidate its molecular targets. Moreover, more preclinical studies are needed to evaluate its safety and efficacy in animal models. Finally, studies are needed to evaluate its potential synergistic effects with other anti-cancer or anti-inflammatory agents.

Synthesis Methods

Benzo[f]naphtho[2,1-c]cinnoline can be synthesized using various methods, including cyclization of 2-(2-naphthyl)phenyl propargyl ether, Suzuki coupling reaction of 2-bromo-1-naphthaldehyde with 2-bromo-1-phenylethylene, and Pd-catalyzed C-H activation of 2-(2-naphthyl)phenyl acetylene with 2-bromo-1-naphthaldehyde. These methods have been optimized to yield high purity and high yield of benzo[f]naphtho[2,1-c]cinnoline.

Scientific Research Applications

Benzo[f]naphtho[2,1-c]cinnoline has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. It has been shown to exhibit anti-cancer activity by inducing apoptosis and inhibiting cell proliferation. In addition, it has been found to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. Moreover, benzo[f]naphtho[2,1-c]cinnoline has been studied for its neuroprotective effects in neurodegenerative diseases, such as Alzheimer's and Parkinson's diseases.